Cas no 1179359-60-4 (5-Methoxypicolinimidamide hydrochloride)

• Product Name: 5-Methoxypicolinimidamide hydrochloride
• CAS No: 1179359-60-4
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• MDL: MFCD12755551
• CID: 1035064
• PubChem ID: 53484941
• Update Time: 2025-05-19

5-Methoxypicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypicolinimidamide hydrochloride
• 5-methoxypicolinamidine hydrochloride
• 5-METHOXYPICOLINIMIDAMIDE HCL
• AK130366
• AKXGSCNOQOBHDQ-UHFFFAOYSA-N
• ST2401917
• AX8242372
• AB0000074
• 5-methoxypyridine-2-carboximidamide;hydrochloride
• 5-methoxypyridine-2-carboximidamide hydrochloride
• 5-Methoxypyridine-2-carboximidamide--hydrogen chloride (1/1)
• SCHEMBL17893728
• DS-6658
• 1179359-60-4
• 5-Methoxypicolinimidamidehydrochloride
• DA-37171
• MFCD12755551
• Z1255420591
• DTXSID50704288
• AKOS015849359
• EN300-7416248

• MDL： MFCD12755551
• Inchi： 1S/C7H9N3O.ClH/c1-11-5-2-3-6(7(8)9)10-4-5;/h2-4H,1H3,(H3,8,9);1H
• InChI Key： AKXGSCNOQOBHDQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CN=C(C(=N)N)C=C1

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

5-Methoxypicolinimidamide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxypicolinimidamide hydrochloride

Comprehensive Overview of 5-Methoxypicolinimidamide hydrochloride (CAS No. 1179359-60-4): Properties, Applications, and Industry Insights

5-Methoxypicolinimidamide hydrochloride (CAS No. 1179359-60-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of picolinamide, this compound exhibits a methoxy group at the 5-position, enhancing its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for kinase inhibitors and antimicrobial agents.

The molecular structure of 5-Methoxypicolinimidamide hydrochloride combines a pyridine core with an imidamide functional group, making it valuable for heterocyclic chemistry applications. Its hydrochloride salt form improves solubility, a critical factor for bioavailability optimization in medicinal chemistry. Recent studies highlight its potential in addressing antibiotic resistance, aligning with current global health priorities.

From a synthetic perspective, CAS 1179359-60-4 demonstrates remarkable versatility. Chemists utilize it as a key intermediate in multi-step syntheses, particularly for creating nitrogen-rich scaffolds. The compound's stability under various reaction conditions makes it attractive for high-throughput screening platforms. Industry reports suggest growing demand for such specialized intermediates in precision medicine development.

Analytical characterization of 5-Methoxypicolinimidamide hydrochloride typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound shows distinct spectral signatures that facilitate quality control in GMP manufacturing environments. Purity standards exceeding 98% are commonly required for pharmaceutical applications, driving innovations in chromatographic purification methods.

Environmental considerations surrounding CAS 1179359-60-4 have prompted development of green chemistry approaches for its synthesis. Recent patents disclose solvent-free routes and catalytic processes that minimize waste generation. These advancements address growing industry emphasis on sustainable pharmaceutical production while maintaining cost-effectiveness.

The global market for picolinamide derivatives including 5-Methoxypicolinimidamide hydrochloride is projected to expand significantly, driven by increased R&D investment in targeted therapies. Regulatory agencies have established clear guidelines for handling this compound, focusing on occupational safety and proper laboratory protocols. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability.

Emerging applications of 1179359-60-4 extend beyond human medicine into veterinary pharmaceuticals and crop protection formulations. Its mode of action interferes with essential microbial pathways, making it relevant for developing next-generation antiparasitic agents. Researchers are particularly interested in its potential against drug-resistant strains of pathogens.

Quality assurance protocols for 5-Methoxypicolinimidamide hydrochloride emphasize rigorous impurity profiling to meet regulatory standards. Advanced analytical techniques like LC-TOF enable detection of trace contaminants at ppm levels. Such stringent controls are essential for compounds intended for clinical trial materials or commercial drug production.

From a commercial availability standpoint, CAS 1179359-60-4 is offered by leading fine chemical suppliers in various quantities, from milligram-scale for research to kilogram quantities for process development. Procurement specialists should verify certificates of analysis and ensure compliance with regional chemical regulations when sourcing this material.

Future research directions for 5-Methoxypicolinimidamide hydrochloride include exploration of its structure-activity relationships and potential as a protease inhibitor. Computational chemistry approaches are being employed to model its interactions with biological targets, accelerating hit-to-lead optimization processes. These developments position the compound as valuable asset in modern drug discovery pipelines.